Cas no 51076-14-3 (Hexadecanoic acid,3,11-dihydroxy- (9CI))

• Product Name: Hexadecanoic acid,3,11-dihydroxy- (9CI)
• CAS No: 51076-14-3
• MF: C₁₆H₃₂O₄
• MW: 288.422885894775
• CID: 367887
• PubChem ID: 170969
• Update Time: 2025-04-19

Hexadecanoic acid,3,11-dihydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,3,11-dihydroxy- (9CI)
• 3,11-dihydroxyhexadecanoic acid
• hexadecanoic acid, 3,11-dihydroxy-
• DTXSID10965358
• 51076-14-3
• 3,11-Dihydroxypalmitic acid

• Inchi： 1S/C16H32O4/c1-2-3-7-10-14(17)11-8-5-4-6-9-12-15(18)13-16(19)20/h14-15,17-18H,2-13H2,1H3,(H,19,20)
• InChI Key： HGIHBYDBPWCAMQ-UHFFFAOYSA-N
• SMILES： OC(CCCCC)CCCCCCCC(CC(=O)O)O

Computed Properties

• Exact Mass: 288.23016
• Monoisotopic Mass: 288.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.019
• Boiling Point: 445.6°Cat760mmHg
• Flash Point: 237.4°C
• Refractive Index: 1.482
• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids